1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methoxyphenethyl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-[2-(2-methoxyphenyl)ethyl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H30N6O2/c1-17-13-18(2)30(28-17)23-14-22(26-16-27-23)29-12-6-8-20(15-29)24(31)25-11-10-19-7-4-5-9-21(19)32-3/h4-5,7,9,13-14,16,20H,6,8,10-12,15H2,1-3H3,(H,25,31)
• InChI Key: GNKJSDWPUSKFOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCCC(C3)C(=O)NCCC4=CC=CC=C4OC)C
• Molecular Formula: C24H30N6O2
• Molecular Weight: 434.5 g/mol
• CAS No.: 1334374-69-4

Description

1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(2-methoxyphenethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C24H30N6O2 and its molecular weight is 434.544. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

• A study by Abu‐Hashem et al. (2020) discusses the synthesis of novel compounds derived from visnaginone and khellinone, highlighting their potential as anti-inflammatory and analgesic agents. These findings suggest that structurally complex heterocyclic compounds can be synthesized to target specific biological pathways (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
• Rahmouni et al. (2014) describe the synthesis of novel isoxazolines and isoxazoles through cycloaddition, indicating the potential for creating diverse heterocyclic compounds with significant biological activities (Rahmouni, Romdhane, Ben Said, Guérineau, Touboul, & Jannet, 2014).
• Moraski et al. (2011) detail the synthesis of imidazo[1,2-a]pyridine-3-carboxamides, demonstrating potent activity against drug-resistant tuberculosis strains. This underscores the importance of heterocyclic compounds in developing new treatments for infectious diseases (Moraski, Markley, Hipskind, Boshoff, Cho, Franzblau, & Miller, 2011).

Chemical Synthesis and Characterization

• El‐Sayed et al. (2009) explore the anti-Hepatitis B virus activity of N4-β-D-Glycoside pyrazolo[3,4-d]pyrimidine derivatives, highlighting the therapeutic potential of heterocyclic compounds in viral inhibition (El‐Sayed, Ramiz, & Abdel-Rahman, 2009).

Potential for Pharmacological Applications

• Shim et al. (2002) investigate the molecular interaction of a specific antagonist with the CB1 cannabinoid receptor, revealing insights into the design of receptor-targeted therapies (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).